Cas no 1417809-59-6 (2-{(benzyloxy)carbonyl(pentyl)amino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(pentyl)amino}acetic acid
• CAS No: 1417809-59-6
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• MDL: MFCD33519503
• CID: 5654533
• PubChem ID: 150053703
• Update Time: 2025-05-22

2-{(benzyloxy)carbonyl(pentyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27724185
• 2-{[(benzyloxy)carbonyl](pentyl)amino}acetic acid
• 1417809-59-6
• 2-{(benzyloxy)carbonyl(pentyl)amino}acetic acid

• MDL： MFCD33519503
• Inchi： 1S/C15H21NO4/c1-2-3-7-10-16(11-14(17)18)15(19)20-12-13-8-5-4-6-9-13/h4-6,8-9H,2-3,7,10-12H2,1H3,(H,17,18)
• InChI Key： DLVLEQONKWAUBC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC(=O)O)CCCCC)=O

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(benzyloxy)carbonyl(pentyl)amino}acetic acid

Recent Advances in the Study of 2-{(benzyloxy)carbonyl(pentyl)amino}acetic acid (CAS: 1417809-59-6)

In recent years, the compound 2-{(benzyloxy)carbonyl(pentyl)amino}acetic acid (CAS: 1417809-59-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly as a building block for peptide synthesis and as a modulator of biological activity. The benzyloxycarbonyl (Cbz) protecting group and the pentylaminoacetic acid moiety make it a versatile intermediate in organic synthesis and medicinal chemistry.

A recent study published in the *Journal of Medicinal Chemistry* investigated the role of 2-{(benzyloxy)carbonyl(pentyl)amino}acetic acid in the synthesis of novel peptide-based therapeutics. The researchers utilized this compound as a key intermediate to develop a series of peptidomimetics targeting G-protein-coupled receptors (GPCRs). The study highlighted the compound's efficacy in improving the stability and bioavailability of the resulting peptides, which is a critical factor in drug development. The findings suggest that 2-{(benzyloxy)carbonyl(pentyl)amino}acetic acid could serve as a valuable tool for the design of next-generation peptide therapeutics.

Another significant advancement was reported in a *Bioorganic & Medicinal Chemistry Letters* article, where the compound was employed in the development of enzyme inhibitors. The study focused on its ability to act as a scaffold for designing inhibitors of serine proteases, a class of enzymes implicated in various pathological conditions, including inflammation and cancer. The researchers demonstrated that derivatives of 2-{(benzyloxy)carbonyl(pentyl)amino}acetic acid exhibited potent inhibitory activity against trypsin-like proteases, with IC50 values in the low micromolar range. This underscores the compound's potential as a starting point for the development of novel enzyme inhibitors.

In addition to its applications in drug discovery, 2-{(benzyloxy)carbonyl(pentyl)amino}acetic acid has also been explored in the context of chemical biology. A recent *ACS Chemical Biology* study investigated its use as a probe for studying protein-protein interactions. The compound was functionalized with a fluorescent tag and used to label specific amino acid residues in target proteins. This approach enabled the researchers to visualize and quantify protein interactions in real-time, providing valuable insights into the dynamics of cellular signaling pathways.

Despite these promising developments, challenges remain in the widespread adoption of 2-{(benzyloxy)carbonyl(pentyl)amino}acetic acid. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed. However, ongoing research efforts are focused on optimizing the synthetic routes and exploring new applications for this compound. For instance, a recent preprint on *ChemRxiv* proposed a novel, greener synthesis method that reduces the reliance on hazardous reagents and improves yield.

In conclusion, 2-{(benzyloxy)carbonyl(pentyl)amino}acetic acid (CAS: 1417809-59-6) represents a promising candidate for various applications in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential biological activity, makes it a valuable asset in the development of new therapeutics and chemical probes. Future studies are expected to further elucidate its mechanisms of action and expand its utility in drug discovery and beyond.